Cas no 1932145-35-1 (rac-(3R,4S)-N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine)

Technical Introduction: rac-(3R,4S)-N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine is a chiral pyrrolidine derivative featuring a 1,2,3-triazole substituent, offering versatility in medicinal chemistry and asymmetric synthesis. Its stereochemical complexity and functional group diversity make it valuable for designing bioactive molecules, particularly in targeting neurological and infectious diseases. The dimethylamine moiety enhances solubility and bioavailability, while the triazole group facilitates click chemistry applications, enabling efficient conjugation with biomolecules or polymers. This compound serves as a key intermediate in the development of pharmacophores, leveraging its rigid pyrrolidine scaffold for improved binding affinity and selectivity. Its synthetic adaptability supports tailored modifications for structure-activity relationship (SAR) studies.
rac-(3R,4S)-N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine structure
1932145-35-1 structure
Product Name:rac-(3R,4S)-N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine
CAS No:1932145-35-1
MF:C8H15N5
MW:181.238200426102
MDL:MFCD30530220
CID:5182349
PubChem ID:124252051
Update Time:2025-10-29

rac-(3R,4S)-N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinamine, N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)-, (3R,4S)-
    • rac-(3R,4S)-N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine
    • MDL: MFCD30530220
    • Inchi: 1S/C8H15N5/c1-12(2)7-5-9-6-8(7)13-4-3-10-11-13/h3-4,7-9H,5-6H2,1-2H3/t7-,8+/m1/s1
    • InChI Key: HOQCNZLHAIYNKG-SFYZADRCSA-N
    • SMILES: N1C[C@H](N2C=CN=N2)[C@H](N(C)C)C1

rac-(3R,4S)-N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine Pricemore >>

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Additional information on rac-(3R,4S)-N,N-dimethyl-4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-amine

Rac-(3R,4S)-N,N-Dimethyl-4-(1H-1,2,3-Triazol-1-Yl)Pyrrolidin-3-Amine

Rac-(3R,4S)-N,N-Dimethyl-4-(1H-1,2,3-Triazol-1-Yl)Pyrrolidin-3-Amine is a highly specialized chemical compound with the CAS number 1932145-35-1. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique stereochemistry and functional groups. The molecule features a pyrrolidine ring substituted with a triazole moiety and two methyl groups on the nitrogen atom. Its structure makes it a valuable compound in various fields of organic chemistry and drug discovery.

The pyrrolidine ring serves as the core structure of this compound, providing a rigid framework for further functionalization. The triazole group, attached at the 4-position of the pyrrolidine ring, introduces additional electronic and steric properties. This substitution pattern is particularly interesting for researchers exploring heterocyclic compounds for their potential biological activities. The N,N-dimethyl group at the 3-position further enhances the compound's stability and solubility properties.

Recent studies have highlighted the importance of racemic mixtures like rac-(3R,4S)-N,N-Dimethyl-4-(1H-1,2,3-Triazol-1-Yl)Pyrrolidin-3-Amine in asymmetric synthesis and enantioselective catalysis. The compound's stereochemistry plays a crucial role in its interactions with biological systems, making it a promising candidate for drug development. Researchers have reported that this compound exhibits selective binding to certain receptors, suggesting its potential application in treating neurological disorders.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The incorporation of the triazole group is typically achieved via click chemistry methods, which are known for their efficiency and selectivity. The stereochemical outcome of the synthesis is carefully controlled to ensure the formation of the desired racemic mixture.

The CAS number 1932145-35-1 uniquely identifies this compound in chemical databases, facilitating its identification and tracking in research and industrial applications. Its physical properties, such as melting point and solubility, have been characterized to aid in its handling and storage.

Looking ahead, the compound's potential applications extend beyond drug discovery. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse functionalities. Researchers are also exploring its use in materials science, where its stability and reactivity could contribute to the development of novel materials with tailored properties.

In conclusion, rac-(3R,4S)-N,N-Dimethyl-4-(1H-1,2,3-Triazol-1-Yl)Pyrrolidin-3-Amine (CAS No: 1932145-35-1) is a versatile compound with significant potential in various scientific domains. Its stereochemistry, functional groups, and synthetic accessibility make it an attractive target for further research and development.

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